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Compound of Interest

Compound Name: Diisopropyl Adipate

Cat. No.: B033870

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, step-by-step
procedures for the safe disposal of diisopropyl adipate, a common laboratory reagent.
Adherence to these guidelines is critical for protecting both laboratory personnel and the
environment.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are equipped with the appropriate personal
protective equipment (PPE). This includes, but is not limited to, safety glasses with side
shields, nitrile gloves, and a lab coat. All handling of diisopropyl adipate waste should be
conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedures

The recommended method for the disposal of diisopropyl adipate is through a licensed
chemical waste disposal company. This ensures compliance with all federal, state, and local
regulations.

Step 1: Waste Collection and Segregation

e Waste Container: Collect diisopropyl adipate waste in a designated, leak-proof container
that is chemically compatible with the substance. Plastic containers are often preferred. The
container must have a secure screw-top cap.
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o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "Diisopropyl Adipate,” and any associated hazards (e.g., "Harmful to
Aquatic Life").

e Segregation: Do not mix diisopropyl adipate waste with other chemical waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.
It is incompatible with strong oxidizing agents, strong acids, and strong bases.

Step 2: Storage of Chemical Waste

o Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a
designated SAA within the laboratory. This area must be at or near the point of waste
generation.

o Secondary Containment: Place the primary waste container in a secondary containment bin
to prevent the spread of material in case of a leak.

o Storage Limits: Adhere to your institution's limits for the volume of hazardous waste stored in
an SAA.

Step 3: Arranging for Disposal

o Contact EHS: Once the waste container is full, or in accordance with your laboratory's
regular pickup schedule, contact your institution's EHS office to arrange for collection.

o Documentation: Complete any required waste disposal forms or manifests as instructed by
your EHS department.

Disposal of Contaminated Materials

Any materials, such as absorbent pads, gloves, or empty containers, that are contaminated
with diisopropyl adipate should be disposed of as hazardous waste.[1] Empty containers
should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste
before the container is discarded.[1]

Quantitative Data Summary
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The following table summarizes key quantitative data for diisopropyl adipate, providing a
quick reference for safety and environmental considerations.

Parameter Value Reference

Acute Oral Toxicity (LD50, Rat) > 6,000 mg/kg [2]

n-octanol/water partition

- 2.85 [3]
coefficient (log KOW)

) ) Readily biodegradable (90% in
Biodegradation [3]
14 days)

Spill Management Protocol

In the event of a diisopropyl adipate spill, follow these procedures:

o Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate non-
essential personnel.

» Contain the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to
contain the spill. Do not use combustible materials like sawdust.

o Collect Absorbed Material: Carefully collect the absorbed material using spark-proof tools
and place it in a suitable, labeled container for chemical waste disposal.

o Clean the Area: Clean the spill area thoroughly with soap and water.

* Report the Spill: Report the incident to your laboratory supervisor and EHS office, following
your institution's spill reporting procedures.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of diisopropyl adipate.
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Diisopropyl Adipate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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